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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795

This document provides essential safety, logistical, and procedural information for the proper
handling and disposal of hexachloroethane, a hazardous chemical. Adherence to these
guidelines is critical for ensuring the safety of laboratory personnel and protecting the
environment.

l. Immediate Safety and Handling Precautions

Hexachloroethane is a hazardous substance that requires careful handling to prevent
exposure.[1] Before beginning any work, personnel must be trained on its proper handling and
storage.[2]

A. Personal Protective Equipment (PPE)

When handling hexachloroethane, the following PPE is mandatory:

Gloves: Chemical-resistant gloves, such as nitrile rubber.[1]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[1][3]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: In areas with inadequate ventilation or where dust may be generated,
a NIOSH-approved respirator is required.[1]

B. Engineering Controls
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To minimize inhalation exposure, always handle hexachloroethane in a well-ventilated area,
preferably within a chemical fume hood.[1][4] Emergency eye wash fountains and safety
showers should be readily accessible in the immediate work area.[5]

C. Storage and Incompatibility

Store hexachloroethane in tightly closed containers in a cool, dry, and well-ventilated area.[2]
It must be stored separately from incompatible materials, which include:

e Strong bases (e.g., sodium hydroxide, potassium hydroxide).[2]
¢ Strong oxidizing agents (e.g., perchlorates, peroxides, nitrates).[2]

e Metals such as zinc, aluminum powder, and sodium.[2]

Il. Emergency Procedures: Spills and Accidental
Release

In the event of a spill, immediate and proper response is crucial to mitigate hazards.
A. Spill Response

o Evacuate: For large spills or those in poorly ventilated spaces, evacuate all non-essential
personnel from the immediate area.[1][2]

» Ventilate: Ensure the area is well-ventilated.[2]

e Contain: Use a non-combustible absorbent material like sand or vermiculite to contain the
spill. Do not use combustible materials such as sawdust.[1]

o Collect: Carefully sweep or shovel the spilled material into a suitable, properly labeled
container for hazardous waste disposal.[2][5] Minimize the generation of dust during
cleanup.[5]

o Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[1]
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 Notify: Significant spills may require notification to local authorities or your institution's
Environmental Health and Safety (EHS) department.[5]

B. First Aid Measures

In case of exposure, follow these procedures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
possible. Seek medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, consult a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician.[1][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[1]

lll. Disposal Operations Plan

Hexachloroethane and materials contaminated with it are classified as hazardous waste and
must be disposed of according to federal and local regulations.[2][4]

A. Waste Classification and Identification

Hexachloroethane is regulated under the Resource Conservation and Recovery Act (RCRA).
Key identifiers are summarized in the table below.
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Parameter Value/Code Source
EPA Hazardous Waste Code U131, D034 [41061[7]
OSHA PEL (8-hr TWA) 1 ppm (9.7 mg/m3) [819]
NIOSH REL 1 ppm [8]
Reportable Quantity (RQ) 100 pounds [8]

. o EPA Group C (Possible human
Carcinogenicity , ) [°]
carcinogen

B. Step-by-Step Disposal Procedure

o Segregation: Collect hexachloroethane waste in a dedicated, compatible container.[10] Do
not mix it with other waste streams, particularly non-halogenated solvents, as this can
significantly increase disposal costs.[4][10]

» Containerization: Ensure the waste container is in good condition, compatible with the
chemical, and has a non-leaking, screw-on cap.[10] Keep the container closed at all times
except when adding waste.[10]

o Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical
name, "Hexachloroethane".[4] Your institution may require specific waste tags; fill these out
completely and attach them to the container.[10]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
storage area away from incompatible materials.[4]

e Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
disposal.[1]

o Approved Disposal Methods: The primary approved disposal method is incineration at a
permitted hazardous waste facility, such as a rotary kiln or fluidized bed incinerator.[4] These
facilities must demonstrate a 99.99% destruction and removal efficiency (DRE).[11]
Underground injection may also be a permissible method.[4]
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IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for handling
hexachloroethane waste.
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Hexachloroethane Disposal Workflow

Hexachloroethane Handling

Accidental Spill?

Generate Routine Waste

Initiate Spill Response:
1. Evacuate & Ventilate
2. Contain with non-combustibles
3. Collect in sealed container

Segregate Waste:
- Keep separate from other chemicals
- Use dedicated container

Label Container:
- 'Hazardous Waste'
- 'Hexachloroethane'
- Attach waste tag

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Contractor for Pickup

Final Disposal:
- Permitted Incineration (99.99% DRE)
- Underground Injection

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of hexachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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